Cas no 83482-91-1 (1-Propan-2-ylindazole)

1-Propan-2-ylindazole structure
1-Propan-2-ylindazole structure
Product Name:1-Propan-2-ylindazole
CAS No:83482-91-1
MF:C10H12N2
MW:160.215682029724
CID:708883
PubChem ID:12808204
Update Time:2024-03-01

1-Propan-2-ylindazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole,1-(1-methylethyl)-
    • 1H-Indazole,1-(1-methylethyl)-(9CI)
    • 1-isopropylindazole
    • 1-Isopropyl-1H-indazole
    • 1-Propan-2-ylindazole
    • Inchi: 1S/C10H12N2/c1-8(2)12-10-6-4-3-5-9(10)7-11-12/h3-8H,1-2H3
    • InChI Key: ZLJNDKIJSSGTIQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2C=N1)C(C)C

Computed Properties

  • Exact Mass: 160.100048391g/mol
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.8
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